Cas no 2138152-08-4 (tert-butyl 2-(aminomethyl)pyrimidine-5-carboxylate)

• Product Name: tert-butyl 2-(aminomethyl)pyrimidine-5-carboxylate
• CAS No: 2138152-08-4
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• MDL: MFCD30727029
• CID: 5237465
• PubChem ID: 125511547
• Update Time: 2025-09-27

tert-butyl 2-(aminomethyl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 2-(aminomethyl)-, 1,1-dimethylethyl ester
• tert-butyl 2-(aminomethyl)pyrimidine-5-carboxylate

• MDL： MFCD30727029
• Inchi： 1S/C10H15N3O2/c1-10(2,3)15-9(14)7-5-12-8(4-11)13-6-7/h5-6H,4,11H2,1-3H3
• InChI Key： WEGYXNITQYDYMN-UHFFFAOYSA-N
• SMILES： C1(CN)=NC=C(C(OC(C)(C)C)=O)C=N1

Additional information on tert-butyl 2-(aminomethyl)pyrimidine-5-carboxylate

Recent Advances in the Application of tert-Butyl 2-(Aminomethyl)pyrimidine-5-carboxylate (CAS: 2138152-08-4) in Chemical Biology and Pharmaceutical Research

In recent years, the compound tert-butyl 2-(aminomethyl)pyrimidine-5-carboxylate (CAS: 2138152-08-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic building block, characterized by its pyrimidine core and functionalized with both an aminomethyl group and a tert-butyl ester, has emerged as a versatile intermediate in the synthesis of biologically active molecules. Its unique structural features make it particularly valuable for the development of novel therapeutics targeting a range of diseases, including cancer, infectious diseases, and neurological disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of tert-butyl 2-(aminomethyl)pyrimidine-5-carboxylate as a key precursor in the synthesis of selective kinase inhibitors. Researchers utilized this compound to develop a series of pyrimidine-based small molecules that exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), with IC50 values in the low nanomolar range. The tert-butyl ester group was found to play a crucial role in modulating the compounds' pharmacokinetic properties, while the aminomethyl functionality allowed for further derivatization to optimize target binding.

In the realm of antimicrobial drug discovery, a recent patent application (WO2023056789) highlighted the incorporation of tert-butyl 2-(aminomethyl)pyrimidine-5-carboxylate into novel antibacterial agents targeting DNA gyrase. The compound's pyrimidine scaffold was shown to effectively mimic natural nucleotide substrates, enabling the development of competitive inhibitors with improved bacterial selectivity. Structural-activity relationship studies revealed that modifications at the aminomethyl position could significantly influence both potency and spectrum of activity against Gram-positive pathogens.

Recent advances in synthetic methodology have also expanded the applications of this compound. A 2024 publication in Organic Letters described an efficient Pd-catalyzed cross-coupling protocol that enables direct functionalization of the pyrimidine ring at the 4-position while preserving the sensitive tert-butyl ester and aminomethyl groups. This breakthrough has opened new avenues for the rapid generation of diverse compound libraries based on this scaffold, facilitating drug discovery efforts.

The compound's role in PROTAC (Proteolysis Targeting Chimera) development has been particularly noteworthy. Several research groups have reported using tert-butyl 2-(aminomethyl)pyrimidine-5-carboxylate as a linker component in the design of targeted protein degraders. Its rigid pyrimidine core provides optimal spacing between the target-binding warhead and E3 ligase recruiter, while the aminomethyl group serves as a convenient point for conjugation. Recent preclinical studies have shown promising results with such compounds in models of hormone-resistant cancers.

Looking forward, the unique properties of tert-butyl 2-(aminomethyl)pyrimidine-5-carboxylate position it as a valuable tool in emerging areas such as covalent inhibitor design and radiopharmaceutical development. Its synthetic accessibility and proven versatility suggest that this compound will continue to play a significant role in medicinal chemistry innovation. However, challenges remain in fully exploring its potential, particularly in optimizing metabolic stability and tissue distribution profiles of derived compounds.